N-(4-chlorobenzyl)-3-(7,8-dimethoxy-4-oxo-4,5-dihydro-3H-pyrimido[5,4-b]indol-3-yl)propanamide

• IUPAC Name: N-[(4-chlorophenyl)methyl]-3-(7,8-dimethoxy-4-oxo-5H-pyrimido[5,4-b]indol-3-yl)propanamide
• InChI: InChI=1S/C22H21ClN4O4/c1-30-17-9-15-16(10-18(17)31-2)26-21-20(15)25-12-27(22(21)29)8-7-19(28)24-11-13-3-5-14(23)6-4-13/h3-6,9-10,12,26H,7-8,11H2,1-2H3,(H,24,28)
• InChI Key: LXWPRPYHQBCINJ-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C2C(=C1)C3=C(N2)C(=O)N(C=N3)CCC(=O)NCC4=CC=C(C=C4)Cl)OC
• Molecular Formula: C22H21ClN4O4
• Molecular Weight: 440.9 g/mol

Description

N-(4-chlorobenzyl)-3-(7,8-dimethoxy-4-oxo-4,5-dihydro-3H-pyrimido[5,4-b]indol-3-yl)propanamide is a useful research compound. Its molecular formula is C22H21ClN4O4 and its molecular weight is 440.88. The purity is usually 95%.
BenchChem offers high-quality N-(4-chlorobenzyl)-3-(7,8-dimethoxy-4-oxo-4,5-dihydro-3H-pyrimido[5,4-b]indol-3-yl)propanamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(4-chlorobenzyl)-3-(7,8-dimethoxy-4-oxo-4,5-dihydro-3H-pyrimido[5,4-b]indol-3-yl)propanamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Herbicidal Activity

One study focused on the synthesis and evaluation of herbicidal activity of compounds structurally related to the chemical of interest. The research illustrated that certain compounds demonstrated effective herbicidal properties. This suggests potential agricultural applications for controlling unwanted vegetation, highlighting the chemical's role in the development of new herbicides with specific target activities (Liu et al., 2008).

Immunosuppressive Activities

Another significant application area is in immunosuppression, where derivatives of the compound have been synthesized and evaluated for their potential to suppress immune responses. This research is crucial for the development of new immunosuppressive drugs, especially for conditions requiring controlled immune responses, such as in organ transplantation and autoimmune diseases. A study identified a specific derivative that exhibited significant inhibitory activity on immune cell proliferation, suggesting its utility in medical applications requiring immunosuppression (Giraud et al., 2010).

Anti-Inflammatory Properties

Research has also uncovered the anti-inflammatory properties of derivatives of this compound. By synthesizing and testing various derivatives, scientists have identified potent compounds that act as non-acidic nonsteroidal anti-inflammatory drugs (NSAIDs). These compounds have shown significant activity in models of topical and systemic inflammation, offering a potential therapeutic avenue for treating inflammatory conditions. The effectiveness of these derivatives in inhibiting inflammation suggests their potential use in developing new anti-inflammatory medications (Dassonville et al., 2008).